8-Methoxy-6-methyl-1,2,3,4-tetrahydro-1,7-naphthyridine
Overview
Description
8-Methoxy-6-methyl-1,2,3,4-tetrahydro-1,7-naphthyridine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of naphthyridine derivatives, which have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.
Scientific Research Applications
Medicinal Chemistry
Naphthyridines, including 8-Methoxy-6-methyl-1,2,3,4-tetrahydro-1,7-naphthyridine, have significant importance in the field of medicinal chemistry because many of them exhibit a great variety of biological activities .
Anticancer Properties
Specifically, 1,6-naphthyridines are pharmacologically active, with a variety of applications such as anticancer . They have been studied for their anticancer activity on different cancer cell lines .
Anti-HIV Properties
1,6-naphthyridines have also been studied for their potential anti-HIV properties .
Antimicrobial Properties
These compounds have shown antimicrobial properties, making them of interest in the development of new antibiotics .
Analgesic Properties
Naphthyridines have been studied for their potential analgesic, or pain-relieving, properties .
Anti-inflammatory Properties
They have also been investigated for their anti-inflammatory properties, which could make them useful in treating conditions like arthritis .
Antioxidant Properties
Naphthyridines have shown antioxidant properties, which means they could help protect the body’s cells from damage .
Enzyme Inhibition
Some naphthyridines have been found to inhibit certain enzymes, which could make them useful in a variety of therapeutic applications .
Mechanism of Action
Mode of action
The mode of action of naphthyridines depends on the specific compound and its targets. Some naphthyridines have been found to inhibit enzymes, block receptors, or interact with DNA .
Biochemical pathways
The biochemical pathways affected by naphthyridines can vary widely depending on the specific compound and its targets .
Result of action
The molecular and cellular effects of naphthyridines can include changes in cell signaling, inhibition of cell growth, and induction of cell death .
Action environment
The action, efficacy, and stability of naphthyridines can be influenced by various environmental factors, including pH, temperature, and the presence of other compounds .
properties
IUPAC Name |
8-methoxy-6-methyl-1,2,3,4-tetrahydro-1,7-naphthyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-7-6-8-4-3-5-11-9(8)10(12-7)13-2/h6,11H,3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAANLQQQFWJNSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=N1)OC)NCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methoxy-6-methyl-1,2,3,4-tetrahydro-1,7-naphthyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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